Cas no 921865-17-0 (benzyl N-3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylcarbamate)

• Product Name: benzyl N-3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylcarbamate
• CAS No: 921865-17-0
• MF: C₂₃H₂₈N₂O₄
• MW: 396.479426383972
• CID: 6542208
• Update Time: 2025-07-17

benzyl N-3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylcarbamate
• benzyl N-[3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2H-1,5-benzoxazepin-7-yl]carbamate

• Inchi： 1S/C23H28N2O4/c1-16(2)13-25-19-12-18(10-11-20(19)29-15-23(3,4)21(25)26)24-22(27)28-14-17-8-6-5-7-9-17/h5-12,16H,13-15H2,1-4H3,(H,24,27)
• InChI Key： POFOLQXDSKXWSK-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)NC1=CC=C2OCC(C)(C)C(=O)N(CC(C)C)C2=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on benzyl N-3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylcarbamate

Benzyl N-3,3-Dimethyl-5-(2-Methylpropyl)-4-Oxo-2,3,4,5-Tetrahydro-1,5-Benzoxazepin-7-ylcarbamate (CAS No. 921865-17-0): An Overview

Benzyl N-3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylcarbamate (CAS No. 921865-17-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzoxazepines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound make it a promising candidate for various drug development initiatives.

The benzoxazepine scaffold is characterized by a benzene ring fused to a five-membered oxazepine ring, which provides a rigid and planar structure that can interact with specific biological targets. The presence of the benzyl group and the N-3,3-dimethyl-5-(2-methylpropyl)-4-oxo substituents further enhances the compound's pharmacological properties by modulating its solubility, stability, and binding affinity to target receptors.

Recent studies have highlighted the potential of benzyl N-3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylcarbamate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic effects. The mechanism of action is believed to involve the inhibition of pro-inflammatory cytokines and the modulation of pain signaling pathways.

In addition to its anti-inflammatory properties, benzyl N-3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylcarbamate has also been investigated for its potential as an anticonvulsant agent. Preclinical studies have demonstrated that this compound can effectively reduce seizure activity in animal models of epilepsy. The anticonvulsant effects are thought to be mediated through the modulation of GABAergic neurotransmission and the inhibition of sodium channel activity.

The pharmacokinetic profile of benzyl N-3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylcarbamate has been extensively studied to optimize its therapeutic potential. Research indicates that this compound has favorable oral bioavailability and a long half-life, which are desirable properties for a drug candidate. However, further studies are needed to fully understand its metabolism and potential drug-drug interactions.

One of the key challenges in the development of benzyl N-3,3-dimethyl-5-(2-methylpropyl)-4-o xo - 2 , 3 , 4 , 5 - t e t r a h y d r o - 1 , 5 - b e n z o x a z e p i n - 7 - y l c a r b a m a t e is ensuring its safety and efficacy in human trials. Preclinical toxicology studies have shown that this compound has a favorable safety profile at therapeutic doses. However, ongoing clinical trials are necessary to confirm these findings and to evaluate the compound's long-term safety and efficacy in patients.

The potential applications of benzyl N-3,3-dimethyl-5-(2-methylpropyl)-4-o xo - 2 , 3 , 4 , 5 - t e t r a h y d r o - 1 , 5 - b e n z o x a z e p i n - 7 - y l c a r b a m a t e extend beyond its primary therapeutic areas. For example, recent research has explored its use as an adjuvant therapy in cancer treatment. Studies have shown that this compound can enhance the effectiveness of chemotherapy by modulating tumor microenvironment factors and improving drug delivery to cancer cells.

In conclusion, benzyl N-3,3-dimethyl-5-(2-methylpropyl)-4-o xo - 2 , 3 , 4 , 5 - t e t r a h y d r o - 1 , 5 - b e n z o x a z e p i n - 7 - y l c a r b a m a t e (CAS No. 921865-17-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further drug development efforts. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge.